7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride” is a chemical compound with the molecular formula C7H13NO2S . It is a solid substance and is stored in a refrigerator .
Molecular Structure Analysis
The InChI code for “7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride” is1S/C7H13NS.ClH/c1-3-9-4-2-7 (1)5-8-6-7;/h8H,1-6H2;1H
. This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
“7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride” is a solid substance . It has a molecular weight of 179.71 and is stored at refrigerator temperatures .Scientific Research Applications
Drug Discovery Modules
7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride and its analogs have been synthesized and studied for their potential in drug discovery. These compounds are considered multifunctional and structurally diverse modules, with enantioselective approaches being reported for their synthesis. This makes them valuable for exploring new therapeutic agents (Li, Rogers-Evans, & Carreira, 2013).
Radioprotective Agent
A specific derivative, 7,10-Ethano-1-thia-4,7-diazaspiro [4.5] decane dihydrochloride, has demonstrated potential as a radioprotective agent. It showed significant protection against lethal doses of X-radiation in mice, suggesting its utility in radiation-related medical applications (Shapiro, Tansy, & Elkin, 1968).
Anticancer Activity
New derivatives of 1-thia-azaspiro[4.5]decane have been synthesized and showed moderate to high inhibition activities against various human cancer cell lines. These findings indicate the potential of these compounds in developing new anticancer therapies (Flefel et al., 2017).
Antiarrhythmic Properties
Another study focused on the antiarrhythmic properties of 3-selena-7-azabicyclo[3.3.1]nonanes, related to 7-Thia-2-azaspiro compounds. These compounds were tested in anesthetized dogs and showed promising results in preventing sustained ventricular tachycardia, suggesting their potential in treating cardiac arrhythmias (Thompson et al., 1987).
Anticonvulsant Activity
Studies have also been conducted on the anticonvulsant activity of similar compounds. For instance, N-(benzyloxy)-2-azaspiro[4.4]nonane-1,3-dione and its analogs displayed significant anti-electroshock seizure activity, indicating their potential use in epilepsy treatment (Farrar et al., 1993).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell (P301+P312) .
properties
IUPAC Name |
7λ6-thia-2-azaspiro[3.5]nonane 7,7-dioxide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2S.ClH/c9-11(10)3-1-7(2-4-11)5-8-6-7;/h8H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMBFEXCDKIQSDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC12CNC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Thia-2-azaspiro[3.5]nonane 7,7-dioxide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.